6-Nitrochroman-3-one
Overview
Description
6-Nitrochroman-3-one is a heterocyclic compound that has gained significant attention in the scientific community due to its diverse range of applications. It is a derivative of chroman-3-one and has a nitro group attached to the 6th position of the chroman ring. This compound has been extensively studied for its potential use in various fields, including medicinal chemistry, organic synthesis, and material science.
Scientific Research Applications
Synthesis Techniques and Chemical Reactivity
- Efficient Synthesis and Stereoselectivity : An efficient synthesis method for 3-nitrochromans, including 6-Nitrochroman-3-one, has been developed. This method involves the reaction of nitro olefins with (E)-(2-hydroxyphenyl)-1-nitroethylene, yielding high stereoselectivity (Yao, Jang, & Yan, 2003).
- Novel Scaffold Creation : A novel 3-nitrochroman scaffold, demonstrating high chemo-, regio-, and stereoselectivity, has been constructed using a tandem catalytic strategy (Xiao et al., 2016).
- Influence of Rotating Substituents : The impact of substituents at position 6 on 2,2,5,7,8-pentamethylchroman derivatives, including a nitro group, on the geometry and properties of the chroman ring has been explored (Stępień et al., 2014).
Photochemical Applications and Properties
- Photochromic Compound Study : Research on 1',3',3'-trimethyl-6-nitro-1',3'-dihydrospiro[2H-1-benzopyran-2,2'-2'H-indole], a photochromic compound, elucidates its properties and potential applications (Negri & Prypsztejn, 2001).
- Fluorescent Chromophores : Nitro group-containing chromophores, including those with 3-nitrophenothiazine structures, have been found to possess unique emissive properties despite typically being known as fluorescence quenchers (Chen, Chen, & Chou, 2020).
Environmental and Health Considerations
- Environmental Impact : Nitro-polycyclic aromatic hydrocarbons, including 6-nitrochrysene, have been assessed for their presence in ultrafine airborne particles, indicating potential health risks (Garcia et al., 2014).
Advanced Materials and Nanotechnology
- Optical Sensing Platforms : Studies show the potential application of nitro-containing compounds in optical sensing platforms for environmental monitoring (Amini, Rahimpour, & Jouyban, 2020).
Properties
IUPAC Name |
6-nitro-4H-chromen-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO4/c11-8-4-6-3-7(10(12)13)1-2-9(6)14-5-8/h1-3H,4-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NTTRJNRYLGEOEQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)COC2=C1C=C(C=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90597717 |
Source
|
| Record name | 6-Nitro-2H-1-benzopyran-3(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90597717 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
178262-27-6 |
Source
|
| Record name | 6-Nitro-2H-1-benzopyran-3(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90597717 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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